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Compound of Interest

Compound Name: Bromocresol purple (sodium salt)

Cat. No.: B10822990 Get Quote

An in-depth examination of the chemical properties, structure, and experimental applications of

Bromocresol Purple Sodium Salt, a vital pH indicator and analytical reagent.

This technical guide provides a comprehensive overview of bromocresol purple sodium salt,

tailored for researchers, scientists, and professionals in drug development. From its

fundamental chemical characteristics to detailed experimental protocols, this document serves

as a practical resource for laboratory applications.

Core Chemical Properties
Bromocresol purple (BCP) sodium salt, systematically known as sodium;2-[(E)-(3-bromo-4-

hydroxy-5-methylphenyl)-(3-bromo-5-methyl-4-oxocyclohexa-2,5-dien-1-

ylidene)methyl]benzenesulfonate, is a member of the triphenylmethane dye family.[1] It is

widely utilized as a pH indicator due to its distinct color transition. The compound appears as a

solid powder, with colors ranging from brown to dark orange.[1][2]

Quantitative Data Summary
The key physicochemical properties of bromocresol purple sodium salt are summarized in the

table below for easy reference.
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Property Value References

IUPAC Name

sodium;2-[(E)-(3-bromo-4-

hydroxy-5-methylphenyl)-(3-

bromo-5-methyl-4-

oxocyclohexa-2,5-dien-1-

ylidene)methyl]benzenesulfona

te

[1][3]

Synonyms

5',5''-Dibromo-o-

cresolsulfonephthalein sodium

salt, BCP sodium salt

[1][4][5]

CAS Number 62625-30-3 [1][2][4][5]

Molecular Formula C21H15Br2NaO5S [1][2][5][6]

Molecular Weight 562.2 g/mol [1][2][4][5][6]

Appearance
Brown to dark orange solid

powder
[1][2]

Melting Point 255 °C (decomposes) [2]

pKa 6.3 [1][7][8][9]

pH Transition Range 5.2 (Yellow) – 6.8 (Purple) [1][7][8]

Solubility

Soluble in water and ethanol.

[6][10] The monosodium salt is

8% soluble in water and 2% in

ethanol.[10]

Absorption Maximum (λmax) 587 - 591 nm (in 0.1N NaOH) [1][11][12][13]

Chemical Structure and pH-Dependent Transition
Bromocresol purple's utility as a pH indicator stems from a pH-dependent equilibrium between

two structural forms, which exhibit different colors. In acidic conditions (pH < 5.2), it exists

predominantly in its sultone form, which is yellow. As the pH increases to the alkaline range (pH

> 6.8), it transitions to its hydrophilic, purple dianionic form.[7][10]
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Caption: pH-induced structural transition of Bromocresol Purple.

Experimental Protocols
Preparation of 0.04% Bromocresol Purple Indicator
Solution
This protocol details the preparation of a standard aqueous solution of bromocresol purple for

use as a pH indicator.[8][14]

Materials:

Bromocresol purple sodium salt

Deionized water

50 mL and 100 mL volumetric flasks

Analytical balance

Procedure:

Accurately weigh 0.04 g of bromocresol purple sodium salt.

Transfer the powder to a 100 mL volumetric flask.

Add approximately 50 mL of deionized water to the flask.

Agitate the flask until the solid is completely dissolved.

Dilute the solution to the 100 mL mark with deionized water.

Stopper the flask and invert it several times to ensure thorough mixing.

Alternative Preparation for Titration: For titration purposes, a slightly different preparation can

be used.[7][15]

Materials:
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Bromocresol purple: 40 mg

0.05N NaOH solution: 1.48 mL

95% ethanol: 10.00 mL

Distilled water

100.00 mL volumetric flask

Procedure:

Weigh 40 mg of bromocresol purple and place it in a 100.00 mL volumetric flask.[7]

Add 1.48 mL of 0.05N NaOH solution and 10.00 mL of 95% ethanol.[7]

Gently warm the mixture to facilitate dissolution.[7]

Once dissolved, allow the solution to cool to room temperature.

Dilute to the 100.00 mL mark with distilled water.[7]

Serum Albumin Determination via Bromocresol Purple
Binding Assay
Bromocresol purple is extensively used in clinical diagnostics to measure serum albumin

concentrations.[1][2][8] The BCP method is considered more specific than the bromocresol

green (BCG) method as it shows less interference from globulins.[16][17] The principle involves

the formation of a colored complex between BCP and albumin, with the color intensity being

directly proportional to the albumin concentration.[18][19]

Workflow for Albumin Assay:
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Caption: General workflow for a BCP-based serum albumin assay.

Detailed Protocol (96-well plate format):
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This protocol is adapted from commercially available kits.[18]

Materials:

BCP Albumin Assay Reagent

Albumin Standard (e.g., 5 g/dL)

Ultrapure water

Patient serum or plasma samples

96-well clear bottom microplate

Microplate reader capable of measuring absorbance at 590-630 nm (peak at 610 nm)

Procedure:

Reagent Preparation: Bring the BCP Albumin Assay Reagent to room temperature.

Standard Curve Preparation: Prepare a series of albumin standards by diluting the stock

Albumin Standard with ultrapure water. A typical range would be from 0.5 g/dL to 5 g/dL,

including a blank (0 g/dL).

Sample Preparation: Dilute serum or plasma samples (e.g., 2-fold) with ultrapure water.

Assay:

Add 20 µL of the diluted standards, blank, and diluted samples to individual wells of the

96-well plate.

Add 200 µL of the BCP Albumin Assay Reagent to each well.

Tap the plate gently to mix, avoiding the formation of bubbles.

Incubation: Incubate the plate for 5 minutes at room temperature.

Measurement: Measure the absorbance at approximately 610 nm using a microplate reader.
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Calculation:

Subtract the absorbance of the blank from the absorbance of each standard and sample.

Plot the absorbance of the standards versus their concentrations to generate a standard

curve.

Use the standard curve to determine the albumin concentration in the unknown samples. If

a sample's absorbance is higher than the highest standard, further dilute the sample and

repeat the assay.

Applications in Research and Development
Beyond its primary use as a pH indicator and for albumin measurement, bromocresol purple

sodium salt has several other applications:

Microbiology: It is used in culture media to differentiate microorganisms based on their

metabolic production of acids.[8] It can also be used for staining dead yeast cells.[1][12]

Photographic Processing: It can be added to acid stop baths to indicate when the bath has

been neutralized and requires replacement.[8]

Vital Staining: It has been employed as a vital stain to trace fluid diffusion within the

lymphatic system.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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